Cas no 657424-89-0 (3-Isoxazolecarboxylic acid, 5-(2-fluoro-5-methylphenyl)-, methyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 5-(2-fluoro-5-methylphenyl)-, methyl ester
• CAS No: 657424-89-0
• MF: C₁₂H₁₀FNO₃
• MW: 235.211106777191
• CID: 1693285
• Update Time: 2024-09-02

3-Isoxazolecarboxylic acid, 5-(2-fluoro-5-methylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(2-fluoro-5-methylphenyl)-, methyl ester

• Inchi： 1S/C12H10FNO3/c1-7-3-4-9(13)8(5-7)11-6-10(14-17-11)12(15)16-2/h3-6H,1-2H3
• InChI Key： RABRSXCOXPUJMJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(C)=CC=C2F)=CC(C(OC)=O)=N1

Computed Properties

• Exact Mass: 235.0645

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 364.0±42.0 °C(Predicted)
• PSA: 52.33
• pka: -6.38±0.38(Predicted)